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Compound of Interest

Compound Name: 3,5-Dibromo-D-tyrosine

Cat. No.: B556670

Essential Safety and Disposal Plan for 3,5-
Dibromo-D-tyrosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3,5-Dibromo-D-tyrosine. Adherence to these procedures is critical for
ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Risk Assessment

3,5-Dibromo-D-tyrosine is a halogenated aromatic amino acid derivative. While a
comprehensive Safety Data Sheet (SDS) with detailed quantitative data is not readily available
for the D-isomer, data for the closely related L-isomer and hazard classifications indicate the
following potential hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Acute Toxicity (Inhalation): Harmful if inhaled.[1]
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e Specific Target Organ Toxicity (Single Exposure): May cause respiratory tract irritation.[1][2]

[3]

A thorough risk assessment should be conducted before commencing any work, considering

the quantities being used and the nature of the experimental procedure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent skin contact, eye exposure, and

inhalation of 3,5-Dibromo-D-tyrosine powder.

PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) tested
to EN 374 standard.[4] Check
for leaks and integrity before

use.[4]

To prevent skin contact and

irritation.

Eye and Face Protection

Safety goggles with side

shields or a full-face shield.[5]

To protect against dust

particles and splashes.

Respiratory Protection

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, an
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator.[3] Use
in a well-ventilated area or

under a fume hood.[6]

To prevent inhalation of the

harmful powder.

Body Protection

Alab coat should be worn to
protect from spills and

splashes.[7]

To prevent contamination of

personal clothing.

Footwear

Closed-toe shoes must be

worn in the laboratory.[5]

To protect feet from spills and

falling objects.

Engineering Controls
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Engineering controls are the primary method for minimizing exposure to hazardous powders.

Control Measure Description

All handling of 3,5-Dibromo-D-tyrosine powder
Ventilation should be conducted in a certified chemical

fume hood to minimize inhalation risk.[5][6]

For precise measurements, use a balance with
Weighing Enclosure an enclosure or a dedicated powder weighing

hood to prevent dispersal of the powder.[7]

Establish a designated area for working with
Designated Area 3,5-Dibromo-D-tyrosine to prevent cross-

contamination of the laboratory.[7]

Handling and Experimental Protocols

Follow these step-by-step procedures to ensure safe handling during experimental work.
4.1. Preparation and Weighing:
e Don all required PPE as specified in the table above.

o Prepare the designated work area in the chemical fume hood by covering the surface with
absorbent bench paper.[7]

o Retrieve the 3,5-Dibromo-D-tyrosine container from its storage location.
o Carefully open the container, avoiding any puff of powder.

e Use a spatula to transfer the desired amount of powder into a tared weigh boat or directly
into the reaction vessel.[7] Avoid pouring the powder directly from the bottle to minimize dust
generation.[7]

» Once the desired amount is weighed, securely close the primary container.

o Clean any residual powder from the spatula and weigh boat with a solvent-moistened wipe
before removing them from the fume hood.
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4.2. Dissolution:

 If preparing a solution, add the solvent to the vessel containing the weighed powder slowly to
avoid splashing.

« If the powder is in a weigh boat, carefully transfer it to the solvent-containing vessel.

e Rinse the weigh boat with a small amount of the solvent and add the rinsing to the vessel to
ensure a complete transfer.

4.3. Post-Handling:

o After completing the task, wipe down the work surface in the fume hood with an appropriate
cleaning solution.

o Carefully roll up and dispose of the contaminated bench paper as hazardous waste.
e Remove gloves and wash hands thoroughly with soap and water.[4][8]

Disposal Plan

Proper disposal of 3,5-Dibromo-D-tyrosine and associated waste is crucial to prevent
environmental contamination.
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Waste Stream

Disposal Procedure

Solid Waste

Unused or expired 3,5-Dibromo-D-tyrosine, and
any grossly contaminated materials (e.g., weigh
boats, absorbent paper, wipes) should be
collected in a clearly labeled, sealed container

for hazardous waste.

Liquid Waste

Solutions containing 3,5-Dibromo-D-tyrosine
should be collected in a designated, labeled
hazardous waste container for halogenated
organic compounds. Do not pour down the
drain.[3][4]

Contaminated PPE

Disposable gloves and other contaminated PPE
should be placed in the solid hazardous waste

container.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures

In the event of an exposure or spill, follow these immediate actions.
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Incident

First Aid and Spill Response

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[3] Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open.[3] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[3] Seek immediate medical attention.

Small Spill

Wearing appropriate PPE, cover the spill with an
absorbent material. Carefully sweep up the
material and place it in a sealed container for
hazardous waste disposal.[3] Clean the spill

area with a suitable solvent.

Large Spill

Evacuate the area and alert your supervisor and

EHS department immediately.

Experimental Workflow and Safety Diagram
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Workflow for Safe Handling and Disposal of 3,5-Dibromo-D-tyrosine

Preparation

1. Don PPE
G. Prepare Work Area in Fume Hooa

Cleanup & Disposal

5. Clean Work Area

G. Dispose of Solid Waste [7 Dispose of Liquid Waste]
[8. Doff PPE & Wash Hands]

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 3,5-Dibromo-D-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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